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Compound of Interest

Compound Name: CKP-25

Cat. No.: B15567601

For Immediate Release

This technical guide provides an in-depth analysis of the chemical composition and biological
activities of CKP-25 essential oil, a hybrid cultivar of Cymbopogon khasiana x Cymbopogon
pendulus. This document is intended for researchers, scientists, and professionals in the fields
of drug development, natural products chemistry, and microbiology.

Executive Summary

CKP-25 essential oil is a complex mixture of volatile compounds with citral, a combination of
the isomers geranial and neral, as its most abundant constituent. This high citral content is
responsible for the oil's characteristic lemon-like aroma and its significant biological activities,
particularly its antifungal properties. This guide details the chemical profile of CKP-25, the
methodologies for its extraction and analysis, and its mechanism of action against fungal
pathogens.

Chemical Composition of CKP-25 Essential Oil

The chemical composition of CKP-25 essential oil has been characterized primarily through
Gas Chromatography-Mass Spectrometry (GC-MS). The major components are oxygenated
monoterpenes, with citral being the predominant compound. The quantitative analysis reveals a
consistent profile, positioning CKP-25 as a valuable source of this bioactive aldehyde.

Table 1: Chemical Composition of CKP-25 Essential Ol
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Compound Class Percentage (%) Reference
Citral (Geranial + Oxygenated
75.67 [1]

Neral) Monoterpene

D-Limonene Monoterpene 7.80 [1]
Oxygenated

Geranyl acetate 6.21 [1]
Monoterpene

Total Identified 97.66 [1]

Experimental Protocols
Extraction of CKP-25 Essential Oil

The primary method for extracting essential oil from the whole plant material of the CKP-25
cultivar is hydro-distillation.

Protocol: Hydro-distillation

Sample Preparation: 500 g of the whole plant material of lemongrass (CKP-25) is subjected
to hydro-distillation.

o Apparatus: A Clevenger-type apparatus is used for the extraction.

o Extraction Process: The plant material is boiled in water at 100°C for 4 hours. The steam and
volatilized essential oil are condensed, and the oil is collected.

 Purification: The collected essential oil is purified by removing insoluble particles.

e Drying: The purified oil is dried overnight by mixing it with anhydrous sodium sulfate
(Na2S0a4) to remove any residual water.[1]

Chemical Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the standard technique for identifying and quantifying the chemical constituents of
essential oils.
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Protocol: GC-MS Analysis
e Instrumentation: A GC-MS system, such as a Shimadzu GCMS-QP 2010, is used.

e Capillary Column: A DB-5 or similar non-polar column (e.g., 30 m length, 0.25 mm internal
diameter, 0.25 um film thickness) is typically employed.

o Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.41 mL/min).

« Injection: A diluted sample (e.g., 1% v/v in a suitable solvent like hexane) is injected with a
volume of 1 pL in split mode (e.g., split ratio of 15:1). The injector temperature is set to
250°C.

o Oven Temperature Program: The column temperature is initially held at a lower temperature
(e.g., 45°C) for a few minutes, then ramped up to a higher temperature (e.g., 300°C) at a
specific rate (e.g., 5°C/min) and held for a final period.

e Mass Spectrometry: The mass spectrometer is operated in electron ionization (El) mode at
70 eV.

o Component Identification: The identification of the chemical constituents is performed by
comparing their mass spectra with those in mass spectral libraries (e.g., NIST, Wiley) and by
comparing their retention indices with literature values.

Visualizations: Workflows and Signaling Pathways
Experimental Workflow for CKP-25 Essential Oil
Analysis

The following diagram illustrates the general workflow from plant material to chemical
characterization of the essential oil.
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Caption: Workflow for Extraction and Analysis of CKP-25 Essential Oil.
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Antifungal Signhaling Pathway of Citral

The primary antifungal mechanism of citral, the main component of CKP-25 essential oil,
involves the disruption of ergosterol biosynthesis, a critical component of the fungal cell
membrane.
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Caption: Antifungal Mechanism of Citral via Ergosterol Biosynthesis Inhibition.
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Conclusion

CKP-25 essential oil is a citral-rich natural product with well-defined chemical characteristics.
The established protocols for its extraction and analysis ensure a consistent and high-quality
product for research and development. The elucidation of its antifungal mechanism, primarily
through the inhibition of the ergosterol biosynthesis pathway, provides a strong scientific basis
for its potential application in the development of novel antifungal agents. Further research into
the synergistic effects of its minor components and its efficacy in various formulations is
warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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